1-(4-Methoxymethoxy-3-trifluoromethoxyphenyl)ethanone
Cat. No. B8466613
M. Wt: 264.20 g/mol
InChI Key: VBQTYLDMNWXKBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367843B2
Procedure details
1-(4-hydroxy-3-trifluoromethoxyphenyl)ethanone (1.55 g) was dissolved in N,N-dimethylformamide (20 mL), and potassium carbonate (1.46 g) and chloromethyl methyl ether (0.64 mL) were added to the solution, and then the mixture was stirred at room temperature for 1 hour. Water was added to the reaction solution and the reaction mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain the title compound (1.54 g) as a colorless oily substance.
Name
1-(4-hydroxy-3-trifluoromethoxyphenyl)ethanone
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[OH:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:10])[CH3:9])=[CH:4][C:3]=1[O:11][C:12]([F:15])([F:14])[F:13].C(=O)([O-])[O-].[K+].[K+].[CH3:22][O:23][CH2:24]Cl.O>CN(C)C=O>[CH3:22][O:23][CH2:24][O:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:10])[CH3:9])=[CH:4][C:3]=1[O:11][C:12]([F:13])([F:14])[F:15] |f:1.2.3|
|
Inputs
Step One
|
Name
|
1-(4-hydroxy-3-trifluoromethoxyphenyl)ethanone
|
|
Quantity
|
1.55 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1=C(C=C(C=C1)C(C)=O)OC(F)(F)F
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
|
Step Two
|
Name
|
|
|
Quantity
|
1.46 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
|
|
|
Quantity
|
0.64 mL
|
|
Type
|
reactant
|
|
Smiles
|
COCCl
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 1 hour
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the reaction mixture was extracted with ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic layer was washed with water and saturated brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous sodium sulfate
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The solvent was distilled off under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COCOC1=C(C=C(C=C1)C(C)=O)OC(F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.54 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
